Cas no 1805156-72-2 (3-Bromo-2-chloro-4-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2-chloro-4-cyano-5-(difluoromethyl)pyridine
• CAS No: 1805156-72-2
• MF: C₇H₂BrClF₂N₂
• MW: 267.457986354828
• CID: 4858181
• Update Time: 2025-06-09

3-Bromo-2-chloro-4-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H2BrClF2N2/c8-5-3(1-12)4(7(10)11)2-13-6(5)9/h2,7H
• InChI Key： TXXNQXMZIYNNPB-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-chloro-4-cyano-5-(difluoromethyl)pyridine

Recent Advances in the Application of 3-Bromo-2-chloro-4-cyano-5-(difluoromethyl)pyridine (CAS: 1805156-72-2) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-chloro-4-cyano-5-(difluoromethyl)pyridine (CAS: 1805156-72-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic pyridine derivative exhibits unique reactivity due to the presence of multiple functional groups, including bromo, chloro, cyano, and difluoromethyl substituents, making it a versatile building block for drug discovery and chemical biology applications.

Recent studies have demonstrated the utility of this compound in the synthesis of potent kinase inhibitors and antimicrobial agents. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a precursor for developing selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The electron-withdrawing nature of the substituents facilitates nucleophilic aromatic substitution reactions, allowing for efficient derivatization at multiple positions on the pyridine ring.

In agrochemical research, this compound has gained attention for its role in developing next-generation fungicides. A patent filed in 2024 by a major agrochemical company describes its incorporation into novel pyridine-carboxamide derivatives showing exceptional activity against resistant strains of fungal pathogens. The difluoromethyl group in particular contributes to enhanced metabolic stability and bioavailability of the resulting compounds.

From a synthetic chemistry perspective, recent methodological advances have improved the scalability and cost-effectiveness of producing 3-Bromo-2-chloro-4-cyano-5-(difluoromethyl)pyridine. A 2023 Organic Process Research & Development paper detailed an optimized continuous flow synthesis route that achieves >90% yield while minimizing hazardous waste generation. This development is particularly significant given the growing demand for this intermediate in both academic and industrial settings.

The compound's mechanism of action in various biological systems continues to be an active area of investigation. Recent structural biology studies have revealed that derivatives of this pyridine scaffold can induce unique conformational changes in target proteins, as demonstrated by cryo-EM studies published in Nature Structural & Molecular Biology earlier this year. These insights are informing the rational design of more selective therapeutic agents.

Looking forward, the versatility of 3-Bromo-2-chloro-4-cyano-5-(difluoromethyl)pyridine suggests it will remain an important tool in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The compound's unique combination of substituents offers multiple points for structural modification while maintaining favorable physicochemical properties, making it particularly valuable in the current drug discovery landscape.